Cas no 1782849-34-6 (6-tert-Butyl-3-methyl-[1,2]oxazolo[5,4-b]pyridin-4-amine)

• Product Name: 6-tert-Butyl-3-methyl-[1,2]oxazolo[5,4-b]pyridin-4-amine
• CAS No: 1782849-34-6
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 6169786
• PubChem ID: 84673400
• Update Time: 2025-07-19

6-tert-Butyl-3-methyl-[1,2]oxazolo[5,4-b]pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-700941
• 6-tert-Butyl-3-methyl-[1,2]oxazolo[5,4-b]pyridin-4-amine
• 1782849-34-6

• Inchi： 1S/C11H15N3O/c1-6-9-7(12)5-8(11(2,3)4)13-10(9)15-14-6/h5H,1-4H3,(H2,12,13)
• InChI Key： WJEUFVSGHYWAMG-UHFFFAOYSA-N
• SMILES： O1C2C(C(C)=N1)=C(C=C(C(C)(C)C)N=2)N

Computed Properties

• Exact Mass: 205.121512110g/mol
• Monoisotopic Mass: 205.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.9Ų

Additional information on 6-tert-Butyl-3-methyl-[1,2]oxazolo[5,4-b]pyridin-4-amine

Introduction to 6-tert-Butyl-3-methyl-[1,2]oxazolo[5,4-b]pyridin-4-amine (CAS No. 1782849-34-6)

6-tert-Butyl-3-methyl-[1,2]oxazolo[5,4-b]pyridin-4-amine (CAS No. 1782849-34-6) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of oxazolopyridine derivatives, which are known for their diverse applications in medicinal chemistry. The presence of a tert-butyl group at the 6-position and a methyl group at the 3-position enhances its steric and electronic characteristics, making it a promising candidate for further investigation.

The [1,2]oxazolo[5,4-b]pyridine core structure is a fused bicyclic system consisting of an oxazole ring and a pyridine ring. This particular arrangement imparts distinct electronic and steric features that can influence its interactions with biological targets. The amine functional group at the 4-position further extends its potential utility as a pharmacophore in drug design. Such structural motifs are frequently explored in the development of novel therapeutic agents due to their ability to modulate biological pathways effectively.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with various biological targets. Studies suggest that the tert-butyl and methyl substituents may play critical roles in determining its binding affinity and selectivity. The oxazole ring is known to exhibit significant interactions with aromatic residues in protein binding pockets, while the pyridine moiety can engage in hydrogen bonding or π-stacking interactions. These features make 6-tert-butyl-3-methyl-[1,2]oxazolo[5,4-b]pyridin-4-amine a compelling scaffold for designing small-molecule inhibitors or activators.

In the context of drug discovery, heterocyclic compounds like this one are particularly valuable due to their broad spectrum of biological activities. Preliminary pharmacological studies have indicated that derivatives of oxazolopyridine may possess properties relevant to inflammation, neurodegeneration, and cancer biology. The specific substitution pattern in 6-tert-butyl-3-methyl-[1,2]oxazolo[5,4-b]pyridin-4-amine could potentially fine-tune its activity towards specific disease targets. For instance, modifications at the 6-position can influence metabolic stability, while changes at the 3-position might alter receptor binding kinetics.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group transformations. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to introduce the desired substituents efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures the structural confirmation of intermediates and the final product.

From a medicinal chemistry perspective, the development of novel analogs based on 6-tert-butyl-3-methyl-[1,2]oxazolo[5,4-b]pyridin-4-amine is an ongoing area of research. Structural modifications can be guided by bioisosteric replacements or by exploring different substitution patterns on the heterocyclic core. Additionally, computational methods such as molecular dynamics simulations can help in understanding conformational changes and optimizing drug-like properties like solubility and bioavailability.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical framework may also be exploited in materials science or agrochemical research, where heterocyclic compounds often serve as key structural motifs. The combination of electronic and steric effects inherent in its structure makes it adaptable for diverse chemical functionalities.

As research progresses, collaborations between synthetic chemists and biologists will be crucial for translating laboratory findings into tangible therapeutic benefits. The systematic study of 6-tert-butyl-3-methyl-[1,2]oxazolo[5,4-b]pyridin-4-amine and its derivatives will contribute valuable insights into drug design principles and expand our understanding of heterocyclic chemistry's role in medicine.